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Compound of Interest

Compound Name: 2,3-Norbornanedicarboxylic Acid

Cat. No.: B163122

Essential Safety and Handling Guide for 2,3-
Norbornanedicarboxylic Acid

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for handling 2,3-
Norbornanedicarboxylic Acid (CAS: 1724-08-9), ensuring the well-being of laboratory
personnel and the integrity of research. Adherence to these procedures is paramount for
minimizing risks and establishing a safe and efficient laboratory environment.

Hazard Identification and Classification

2,3-Norbornanedicarboxylic acid is classified as a hazardous substance.[1][2] Understanding
its specific hazards is the first step toward safe handling. The following table summarizes the
GHS hazard classifications.
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Hazard Class Category Hazard Statement

H302: Harmful if swallowed[1]

Acute toxicity, Oral 4

[2]

o H315: Causes skin irritation[1]

Skin irritation 2

[2]
Serious eye damage/eye 1 H318: Causes serious eye
irritation damage[1][2]
Specific target organ toxicity — 3 H335: May cause respiratory
single exposure irritation[1][2]

Signal Word: Danger[1][2]

Personal Protective Equipment (PPE)

Appropriate PPE is mandatory to prevent exposure. The following table outlines the minimum
required PPE for handling 2,3-Norbornanedicarboxylic Acid.
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Personal Protective Specifications and
Body Part .
Equipment Remarks

Goggles are mandatory.[3] A

) face shield should be worn
Chemical splash goggles, )
Eyes/Face ) over goggles when there is a
Face shield o ) )
significant risk of splashing.[3]

[4]

Nitrile or neoprene gloves are
recommended.[3] Inspect

Hands Chemical-resistant gloves gloves before use and replace
them immediately if

contaminated.[3]

Along-sleeved, buttoned lab
Body Laboratory coat ) )
coat is required.[3]

All' handling of the solid,
especially weighing and
transferring, must occur in a

) ) certified chemical fume hood to

Respiratory Fume hood or respirator o ) )

minimize dust inhalation.[3] If a
fume hood is unavailable, a
NIOSH/MSHA-approved

respirator is necessary.[5]

Required for all laboratory
work.[3]

Feet Closed-toe shoes

Operational Plan: Step-by-Step Handling Procedure

This protocol details the safe handling of 2,3-Norbornanedicarboxylic Acid in a laboratory
setting.

1. Preparation:

» Designate a specific work area within a certified chemical fume hood for handling the
compound.[3]
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o Ensure that an eyewash station and safety shower are readily accessible.[6]

o Assemble all necessary equipment, such as spatulas, weigh boats, and containers, inside
the fume hood.[3]

e Have a spill kit compatible with solid irritants readily available.[3]
2. Weighing and Transferring:

» To prevent the generation of dust, avoid weighing the compound directly on an open
balance.[3]

« Inside the fume hood, pre-tare a sealed container (e.g., a vial with a lid).[3]

» Carefully transfer the desired amount of 2,3-Norbornanedicarboxylic Acid into the pre-
tared container.[3]

» Seal the container before removing it from the fume hood for weighing.[3]

« If adjustments to the mass are necessary, return the sealed container to the fume hood to
add or remove the substance.[3]

3. Post-Handling:

e Thoroughly decontaminate all surfaces and equipment that came into contact with the
chemical.[3]

e Wash hands thoroughly with soap and water after completing the handling procedures.[3]

Disposal Plan

Proper disposal of 2,3-Norbornanedicarboxylic Acid and contaminated materials is crucial to
prevent environmental contamination and ensure regulatory compliance.

1. Waste Segregation and Collection:

o Waste Category: Non-halogenated solid organic waste.
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Container: Dispose of all waste contaminated with this chemical, including used gloves,
weigh boats, and paper towels, in a designated and clearly labeled hazardous waste
container.[3]

Labeling: The waste container must be clearly labeled with "Hazardous Waste," the full
chemical name "2,3-Norbornanedicarboxylic Acid," and the associated hazards (Irritant,
Harmful).[3]

. Storage and Disposal:

Store the sealed waste container in a designated, well-ventilated, and secure area away
from incompatible materials.[7]

Dispose of the chemical waste through a licensed professional waste disposal service in
accordance with all federal, state, and local environmental regulations.[8] Do not empty into
drains.[9]

Emergency Procedures
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Incident

First Aid Measures

Eye Contact

Immediately rinse with water for several
minutes.[1] Remove contact lenses, if present
and easy to do. Continue rinsing.[1] Seek

immediate medical attention.[1][9]

Skin Contact

Wash with plenty of soap and water.[1] If skin
irritation occurs, get medical help.[1] Take off

contaminated clothing and wash it before reuse.

[1]

Inhalation

Remove the person to fresh air and keep them
comfortable for breathing.[1] Get medical help if

you feel unwell.[1]

Ingestion

Rinse mouth.[1] Get medical help.[1] Do NOT

induce vomiting.[7]

Spill

For small spills, carefully sweep up the material
to avoid raising dust and place it in a suitable
container for disposal. For large spills, restrict
access to the area and contact environmental

health and safety personnel.

Chemical Handling Workflow

The following diagram illustrates the logical flow for safely handling 2,3-

Norbornanedicarboxylic Acid.

© 2025 BenchChem. All rights reserved.

6/9 Tech Support


https://www.chemicalbook.com/msds/2-3-norbornanedicarboxylic-acid.htm
https://www.chemicalbook.com/msds/2-3-norbornanedicarboxylic-acid.htm
https://www.chemicalbook.com/msds/2-3-norbornanedicarboxylic-acid.htm
https://www.fishersci.com/store/msds?partNumber=AAH53403&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.chemicalbook.com/msds/2-3-norbornanedicarboxylic-acid.htm
https://www.chemicalbook.com/msds/2-3-norbornanedicarboxylic-acid.htm
https://www.chemicalbook.com/msds/2-3-norbornanedicarboxylic-acid.htm
https://www.chemicalbook.com/msds/2-3-norbornanedicarboxylic-acid.htm
https://www.chemicalbook.com/msds/2-3-norbornanedicarboxylic-acid.htm
https://www.chemicalbook.com/msds/2-3-norbornanedicarboxylic-acid.htm
https://www.chemicalbook.com/msds/2-3-norbornanedicarboxylic-acid.htm
https://m.chemicalbook.com/ProductMSDSDetailCB8350255_EN.htm
https://www.benchchem.com/product/b163122?utm_src=pdf-body
https://www.benchchem.com/product/b163122?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b163122?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“G“@ Safety Operating Guide

Check Availability & Pricing

Workflow for Handling 2,3-Norbornanedicarboxylic Acid

Preparation
- Designate area in fume hood
- Assemble equipment
- Verify emergency equipment

Proceed to handling

Don PPE
- Goggles & Face Shield
- Nitrile Gloves
- Lab Coat

Ready for chemical interaction

Weighing & Transfer
(Inside Fume Hood)
- Use sealed container
- Minimize dust

After handling is complete

Post-Handling
- Decontaminate surfaces
- Wash hands

After decontamination

Waste Disposal
- Segregate waste
- Label container

- Store securely

Doff PPE

Click to download full resolution via product page

Caption: Workflow for Handling 2,3-Norbornanedicarboxylic Acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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